Cas no 5617-74-3 (3-Oxabicyclo[3.1.0]hexane-2,4-dione)

3-Oxabicyclo[3.1.0]hexane-2,4-dione Properties

Names and Identifiers

• 3-Oxabicyclo[3.1.0]hexane-2,4-dione
• 3-Oxabicyclo[3.1.0]hexan-2,4-dione
• 1,2-cyclopropanedicarboxylic anhydride
• 3-oxabicyclo(3.1.0)hexane-2,4-dione
• Cyclopropan-1,2-dicarbonsaeure-anhydrid
• cyclopropane-1,2-dicarboxylic acid anhydride
• cyclopropanedicarboxylic anhydride
• methanosuccinic anhydride
• oxabicyclohexanedione
• PubChem18320
• AMOT0096
• ZRMYHUFDVLRYPN-UHFFFAOYSA-N
• EBD15752
• BCP11186
• CO0019
• RP09617
• TRA0009660
• 1,2-Cyclopropane dicarboxylic anhydride
• cyclopropane-1,2-dicar
• 1,2-Cyclopropanedicarboxylic Anhydride
• MFCD00126929
• DTXSID70370464
• PB48921
• FT-0681227
• AKOS005073480
• 3-Oxabicyclo[3.1.0]hexane-2,4-dione, 98%
• CS-W002390
• 3-oxa-bicyclo[3.1.0]-hexane-2,4-dione
• J-512985
• AM20100382
• 1,2-cyclopropanedicarboxylic acid anhydride
• 5617-74-3
• MS-1982
• EN300-45245
• cyclopropane-2,3-dicarboxylic acid anhydride
• 3-oxabicyclo[3.1.0]-hexane-2,4-dione
• O0434
• 3-oxabicyclo(3.1.0)hexane-2 pound not4-dione
• AC-28802
• cyclopropane-1,2-dicarboxylic anhydride
• BP-12743
• SY029586
• 3-oxa-bicyclo[3.1.0]hexane-2,4-dione
• SCHEMBL240788
• 1,2-Cyclopropanedicarboxylic anhydride
• +Expand

• MDL： MFCD00126929
• InChIKey： ZRMYHUFDVLRYPN-UHFFFAOYSA-N
• Inchi： 1S/C5H4O3/c6-4-2-1-3(2)5(7)8-4/h2-3H,1H2
• SMILES： O1C(C2([H])C([H])([H])C2([H])C1=O)=O

Computed Properties

• Exact Mass: 112.01600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 112.016
• Heavy Atom Count: 8
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: -0.29410
• PSA: 43.37000
• Refractive Index: 1.4630 (estimate)
• Boiling Point: 114°C/1mmHg(lit.)
• Melting Point: 58.0 to 62.0 deg-C
• Flash Point: 143.3 °C
• Color/Form: White crystals
• Solubility: Insoluble in water
• Sensitiveness: Moisture Sensitive
• Density: 1.50

3-Oxabicyclo[3.1.0]hexane-2,4-dione Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： 37/39-26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

3-Oxabicyclo[3.1.0]hexane-2,4-dione Customs Data

• HS CODE：2917209090
• Customs Data：

  China Customs Code:

  2917209090

  Overview:

  HS:2917209090 other(Cycloalkane\Cycloene\Cyclic terpene)Polycarboxylic acid VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2917209090 other cyclanic, cyclenic or cyclotherpenic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%